![molecular formula C16H15N3O5S3 B4695261 4-methoxy-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzenesulfonamide](/img/structure/B4695261.png)
4-methoxy-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzenesulfonamide
Overview
Description
4-methoxy-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzenesulfonamide, commonly known as MTSEA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. MTSEA belongs to the class of sulfonamide compounds and is widely used in biochemical and physiological research.
Mechanism of Action
MTSEA modifies cysteine residues in proteins and enzymes by adding a sulfonamide group. This modification can change the function of the protein or enzyme, allowing researchers to study its structure and function. MTSEA can also modify the transport of ions and molecules across cell membranes by interacting with ion channels, transporters, and receptors.
Biochemical and physiological effects:
MTSEA can have both biochemical and physiological effects. It can modify the function of proteins and enzymes, leading to changes in cellular processes. It can also modify the transport of ions and molecules across cell membranes, leading to changes in cellular signaling and communication. MTSEA has been shown to have an effect on the function of ion channels, transporters, and receptors, which are important in many physiological processes.
Advantages and Limitations for Lab Experiments
MTSEA has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it can be used to modify proteins and enzymes in a specific manner. MTSEA can also be used to study the transport of ions and molecules across cell membranes. However, there are also limitations to using MTSEA in lab experiments. It can be toxic to cells at high concentrations, and it can also modify other amino acids in addition to cysteine, leading to non-specific effects.
Future Directions
There are several future directions for the use of MTSEA in scientific research. One potential application is in the study of ion channels, transporters, and receptors. MTSEA can be used to modify these proteins in a specific manner, allowing researchers to study their function in more detail. Another potential application is in drug discovery. MTSEA can be used to study the effects of drugs on proteins and enzymes, which can lead to the development of new drugs. Additionally, MTSEA can be used in the study of cellular signaling and communication, which is important in many physiological processes.
Scientific Research Applications
MTSEA has a wide range of applications in scientific research. It is commonly used as a reagent in biochemistry and molecular biology experiments. MTSEA can modify cysteine residues in proteins and enzymes, allowing researchers to study their structure and function. It can also be used to study the transport of ions and molecules across cell membranes. MTSEA has been used in the study of ion channels, transporters, and receptors. It can also be used to study the effects of drugs on these proteins.
properties
IUPAC Name |
4-[(4-methoxyphenyl)sulfonylamino]-N-(1,3-thiazol-2-yl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O5S3/c1-24-13-4-8-15(9-5-13)26(20,21)18-12-2-6-14(7-3-12)27(22,23)19-16-17-10-11-25-16/h2-11,18H,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTLMGECVBMTHNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O5S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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